Cas no 62575-83-1 (Benzene, 1,1',1''-[(methylthio)methylidyne]tris-)

• Product Name: Benzene, 1,1',1''-[(methylthio)methylidyne]tris-
• CAS No: 62575-83-1
• MF: C₂₀H₁₈S
• MW: 290.421924114227
• CID: 439638
• PubChem ID: 10979152
• Update Time: 2025-04-19

Benzene, 1,1',1''-[(methylthio)methylidyne]tris- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1',1''-[(methylthio)methylidyne]tris-
• [methylsulfanyl(diphenyl)methyl]benzene
• 62575-83-1
• DTXSID80450605
• SCHEMBL84106

• Inchi： 1S/C20H18S/c1-21-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19/h2-16H,1H3
• InChI Key： WURAJSNODLQVDX-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 290.11304
• Monoisotopic Mass: 290.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0